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Compound of Interest

Compound Name: Quinomycin C

Cat. No.: B1671085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of

Quinomycin C stock solutions in cell culture experiments. Adherence to these protocols is

crucial for obtaining accurate and reproducible results.

Introduction
Quinomycin C is a potent antitumor antibiotic belonging to the quinoxaline family of cyclic

depsipeptides. Its mechanism of action involves the bifunctional intercalation into DNA, leading

to the inhibition of DNA and RNA synthesis. More specifically, Quinomycin C is recognized as

a powerful inhibitor of the hypoxia-inducible factor-1α (HIF-1α) transcription factor, a key

regulator in tumor progression and metastasis.[1] Precise preparation of stock solutions is the

first critical step in utilizing Quinomycin C for in vitro studies.

Properties of Quinomycin C
A thorough understanding of the physicochemical properties of Quinomycin C is essential for

its proper handling and use.
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Property Value References

Molecular Formula C₅₅H₇₂N₁₂O₁₂S₂

Molecular Weight 1157.37 g/mol

Appearance White to off-white solid [2]

Solubility

Soluble in DMSO (up to 5

mg/mL), ethanol, and

methanol. Poorly soluble in

water.

[2]

Storage (Powder) -20°C, protected from light [2]

Storage (Stock Solution) -20°C [1][3]

Stability (Stock Solution)
Stable for up to 3 months to 2

years at -20°C in DMSO.
[3]

Recommended Protocol for 1 mM Quinomycin C
Stock Solution
This protocol details the preparation of a 1 mM stock solution of Quinomycin C in Dimethyl

Sulfoxide (DMSO).

Materials:

Quinomycin C powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Pre-weighing (if necessary): If not purchased in pre-weighed vials, carefully weigh the

desired amount of Quinomycin C powder in a sterile microcentrifuge tube using a calibrated

analytical balance. Perform this step in a chemical fume hood.

Reconstitution: To prepare a 1 mM stock solution, reconstitute 1 mg of Quinomycin C
powder in 0.864 mL of anhydrous, sterile DMSO.[1]

Calculation: (1 mg / 1157.37 g/mol ) / 1 mM = 0.000864 L = 0.864 mL

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Visually inspect the solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes or cryovials.[1]

Storage: Store the aliquots at -20°C, protected from light.

Experimental Workflow for Stock Solution
Preparation
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Caption: Workflow for Quinomycin C stock and working solution preparation.
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Determining the Optimal Working Concentration
The optimal working concentration of Quinomycin C is cell-type dependent. A "kill curve" or

dose-response experiment is recommended to determine the ideal concentration for your

specific cell line.[4]

Suggested Starting Range: Based on published data for the closely related compound

Echinomycin (Quinomycin A), a starting concentration range of 0.1 nM to 10 nM is

recommended for initial experiments.

Protocol for a Kill Curve using MTT Assay:

Cell Seeding: Seed your cells in a 96-well plate at a density that will not reach confluency by

the end of the experiment. Allow the cells to adhere overnight.

Serial Dilutions: Prepare a series of dilutions of the Quinomycin C stock solution in your

complete cell culture medium. A common approach is to use half-log or log dilutions. Ensure

the final DMSO concentration in all wells (including the vehicle control) is consistent and

non-toxic (typically ≤ 0.5%).

Treatment: Remove the overnight culture medium and replace it with the medium containing

the various concentrations of Quinomycin C. Include a "no-drug" vehicle control (medium

with the same final concentration of DMSO).

Incubation: Incubate the plate for a period relevant to your experimental design (e.g., 24, 48,

or 72 hours).

MTT Assay:

Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each

well and incubate for 2-4 hours.

Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan

crystals.

Read the absorbance at the appropriate wavelength (typically 570 nm).
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Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the cell viability against the log of the Quinomycin C concentration to

determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Mechanism of Action: Inhibition of HIF-1α Signaling
Quinomycin C exerts its biological effects primarily through the inhibition of the HIF-1α

signaling pathway. Under hypoxic conditions, HIF-1α stabilizes and translocates to the nucleus,

where it dimerizes with HIF-1β. This complex then binds to Hypoxia Response Elements

(HREs) in the promoter regions of target genes, activating the transcription of genes involved in

angiogenesis, cell proliferation, and survival. Quinomycin C intercalates into the DNA at or

near these HREs, preventing the binding of the HIF-1α/β complex and thereby inhibiting the

transcription of its target genes.
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Caption: Quinomycin C inhibits the HIF-1α signaling pathway.

Safety Precautions
Quinomycin C is a potent cytotoxic agent and should be handled with care.

Always wear appropriate PPE, including a lab coat, gloves, and safety glasses.

Handle the powder in a chemical fume hood to avoid inhalation.
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Dispose of all waste materials (e.g., tips, tubes, and media containing Quinomycin C) in

accordance with your institution's guidelines for cytotoxic waste.

By following these detailed application notes and protocols, researchers can confidently

prepare and utilize Quinomycin C stock solutions to investigate its effects on various cellular

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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